![molecular formula C8H8ClNO2 B1268830 4-Methyl-3-nitrobenzyl chloride CAS No. 84540-59-0](/img/structure/B1268830.png)
4-Methyl-3-nitrobenzyl chloride
Overview
Description
4-Methyl-3-nitrobenzyl chloride is a derivative of benzoyl chloride. It has been reported to be synthesized from 4-methyl-3-nitrobenzoic acid .
Molecular Structure Analysis
The molecular formula of this compound is C8H8ClNO2 . The molecular weight is 185.61 . More detailed structural analysis or 3D structure information is not available in the searched resources .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the searched resources, it is known that benzoyl chloride derivatives can participate in various organic reactions .Physical And Chemical Properties Analysis
This compound is a crystalline substance with a melting point of 48-50°C and a boiling point of 87-88°C at 0.05 mmHg . It has a density of 1.37 g/mL at 25°C . The refractive index is 1.581 .Scientific Research Applications
Reactivity and Chemical Properties
- Reactivity with Alkali: 4-Methyl-3-nitrobenzyl chloride's reaction with alkali in dioxan is significantly altered by the presence of methyl groups. Kinetic investigations reveal that a methyl group at the 3-position retards α-proton extraction, leading to different reaction products like alcohols and ethers instead of the usual stilbene derivatives. This showcases the compound's unique reactivity influenced by steric effects (Doleib & Iskander, 1967).
Interaction with Organic Compounds
- Formation of Stilbene Derivatives: In studies involving base-catalysed reactions, this compound has been shown to yield stilbene derivatives under specific conditions. This indicates its potential utility in organic synthesis, particularly in forming structurally interesting compounds (Tewfik, Fouad, & Farrell, 1975).
Biochemical Applications
- Mutagenicity Studies: The mutagenic potential of this compound has been explored in studies involving bacteria and mammalian cells. Understanding its mutagenicity is crucial in assessing its safety and potential applications in biomedical research (Hemminki, Falck, & Linnainmaa, 1983).
Industrial and Synthetic Applications
- Synthesis of Organic Intermediates: this compound is used in the synthesis of various organic intermediates. Its role in forming N,N-Dimethyl-4-nitrobenzylamine, a crucial intermediate in medicine and pesticide production, highlights its industrial importance (Wang Ling-ya, 2015).
Environmental and Biological Interactions
- Interaction with Liver Microsomes: Research shows that this compound interacts with liver microsomes, leading to the formation of specific complexes. This interaction is important for understanding its metabolism and potential effects on biological systems (Mansuy & Fontecave, 1983).
Material Science and Polymer Chemistry
- In Polymer Synthesis: this compound plays a role in the synthesis of coordination polymers and photodegradable polyamides. Its reactivity with other molecules makes it valuable in creating materials with specific properties (Han et al., 2012; Mathew et al., 1993).
Mechanism of Action
Safety and Hazards
4-Methyl-3-nitrobenzyl chloride is classified as a dangerous substance. It can cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gear .
properties
IUPAC Name |
4-(chloromethyl)-1-methyl-2-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-6-2-3-7(5-9)4-8(6)10(11)12/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLTKEOYTIZIUKD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CCl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60233534 | |
Record name | 4-(Chloromethyl)-2-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60233534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84540-59-0 | |
Record name | 4-(Chloromethyl)-1-methyl-2-nitrobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84540-59-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Chloromethyl)-2-nitrotoluene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084540590 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(Chloromethyl)-2-nitrotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60233534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(chloromethyl)-2-nitrotoluene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.075.571 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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